Cas no 58756-27-7 (1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide)

• Product Name: 1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide
• CAS No: 58756-27-7
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 366261
• PubChem ID: 2776856
• Update Time: 2025-10-30

1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide
• 4-PHENYL-1,2,3-THIADIAZOLE-5-CARBOHYDRAZIDE
• 4-phenylthiadiazole-5-carbohydrazide
• 4-phenyl-[1,2,3]thiadiazole-5-carboxylic acid hydrazide
• AC1MCR9Y
• CDS1_000695
• CTK1G9038
• DivK1c_001735
• HMS2806D21
• HMS549P13
• Maybridge1_002983
• 58756-27-7
• DTXSID80380276
• SMR000457595
• CCG-43240
• FT-0619381
• MLS000851252
• SR-01000633176-1
• CHEMBL1335625

• Inchi： 1S/C9H8N4OS/c10-11-9(14)8-7(12-13-15-8)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,14)
• InChI Key： XDVVXTHOGVAERA-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 220.04204
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.392
• Melting Point: 129℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.653
• PSA: 80.9

1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide Security Information

• Safety Term：S24/25

Additional information on 1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide

Comprehensive Overview of 1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide (CAS No. 58756-27-7)

The compound 1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide (CAS No. 58756-27-7) is a heterocyclic organic molecule featuring a thiadiazole core, a phenyl substituent, and a hydrazide functional group. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both thiadiazole and hydrazide moieties makes it a versatile intermediate for synthesizing novel compounds with applications in drug discovery and crop protection.

Recent studies highlight the growing interest in thiadiazole derivatives, particularly in the context of antimicrobial and anticancer research. The 1,2,3-thiadiazole scaffold is known for its electron-rich nature, which facilitates interactions with biological targets. Researchers are actively exploring its role in designing inhibitors for enzymes like carbonic anhydrase and tyrosine kinase, which are critical in disease pathways. The hydrazide group further enhances its reactivity, enabling the formation of Schiff bases and other derivatives with tailored properties.

From an industrial perspective, CAS 58756-27-7 is valued for its synthetic flexibility. It serves as a building block for heterocyclic chemistry, enabling the development of compounds with improved bioavailability and selectivity. In agrochemicals, derivatives of 4-phenyl-1,2,3-thiadiazole-5-carboxylic acid hydrazide have shown promise as eco-friendly pesticides, aligning with the global push for sustainable farming practices. This aligns with current trends in green chemistry, where reducing environmental impact is a priority.

Users frequently search for "thiadiazole hydrazide applications" or "synthesis of CAS 58756-27-7," reflecting the demand for practical insights. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency in research. Additionally, its stability under various conditions makes it suitable for high-throughput screening in drug development pipelines.

In summary, 1,2,3-Thiadiazole-5-carboxylicacid, 4-phenyl-, hydrazide represents a compelling case study in modern organic chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in scientific innovation. As research progresses, this compound is likely to remain a focal point for advancements in medicinal chemistry and material science.